5-Ethoxycarbonyl SU 5402 Methyl Ester
5-Ethoxycarbonyl SU 5402 Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
258831-76-4
VCID:
VC0030496
InChI:
InChI=1S/C21H22N2O5/c1-4-28-21(26)19-12(2)13(9-10-18(24)27-3)17(22-19)11-15-14-7-5-6-8-16(14)23-20(15)25/h5-8,11,22H,4,9-10H2,1-3H3,(H,23,25)/b15-11-
SMILES:
CCOC(=O)C1=C(C(=C(N1)C=C2C3=CC=CC=C3NC2=O)CCC(=O)OC)C
Molecular Formula:
C21H22N2O5
Molecular Weight:
382.416
5-Ethoxycarbonyl SU 5402 Methyl Ester
CAS No.: 258831-76-4
Reference Standards
VCID: VC0030496
Molecular Formula: C21H22N2O5
Molecular Weight: 382.416
| CAS No. | 258831-76-4 |
|---|---|
| Product Name | 5-Ethoxycarbonyl SU 5402 Methyl Ester |
| Molecular Formula | C21H22N2O5 |
| Molecular Weight | 382.416 |
| IUPAC Name | ethyl 4-(3-methoxy-3-oxopropyl)-3-methyl-5-[(Z)-(2-oxo-1H-indol-3-ylidene)methyl]-1H-pyrrole-2-carboxylate |
| Standard InChI | InChI=1S/C21H22N2O5/c1-4-28-21(26)19-12(2)13(9-10-18(24)27-3)17(22-19)11-15-14-7-5-6-8-16(14)23-20(15)25/h5-8,11,22H,4,9-10H2,1-3H3,(H,23,25)/b15-11- |
| Standard InChIKey | DSTXIRZFJURXBU-PTNGSMBKSA-N |
| SMILES | CCOC(=O)C1=C(C(=C(N1)C=C2C3=CC=CC=C3NC2=O)CCC(=O)OC)C |
| Synonyms | 2-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)methyl]-5-(ethoxycarbonyl)-4-methyl-1H-pyrrole-3-propanoic Acid Methyl Ester; |
| PubChem Compound | 69768943 |
| Last Modified | Nov 11 2021 |
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